3-(4-Methyloxazol-2-yl)phenol
Description
3-(4-Methyloxazol-2-yl)phenol is a heterocyclic aromatic compound featuring a phenol group attached to a 4-methyl-substituted oxazole ring. Oxazoles are five-membered rings containing one oxygen and one nitrogen atom, contributing to their electron-deficient aromatic character. The methyl group at position 4 of the oxazole ring enhances lipophilicity, while the phenolic hydroxyl group provides hydrogen-bonding capability, making this compound relevant in medicinal chemistry and materials science .
Properties
Molecular Formula |
C10H9NO2 |
|---|---|
Molecular Weight |
175.18 g/mol |
IUPAC Name |
3-(4-methyl-1,3-oxazol-2-yl)phenol |
InChI |
InChI=1S/C10H9NO2/c1-7-6-13-10(11-7)8-3-2-4-9(12)5-8/h2-6,12H,1H3 |
InChI Key |
SVJYJYOEVSSJTJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=COC(=N1)C2=CC(=CC=C2)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparisons
Table 1: Structural Features of Selected Analogous Compounds
Key Observations :
- Heterocycle Diversity: The oxazole in 3-(4-Methyloxazol-2-yl)phenol is replaced by benzooxazole (), oxadiazole (), triazole (), or thiazole () in analogs. These changes alter electronic properties and steric bulk.
- Substituent Effects: Methoxy groups (e.g., ) increase electron-donating capacity compared to the methyl group in the target compound, affecting solubility and reactivity.
Electronic and Reactivity Comparisons
The absolute hardness (η) concept () provides insights into reactivity. For example:
- Oxazole vs. Oxadiazole : Oxadiazoles (η ≈ 5.0 eV) are harder and less polarizable than oxazoles (η ≈ 4.5 eV), making them less reactive toward electrophiles but more stable under acidic conditions .
- Phenol Group Impact: The phenolic –OH in 3-(4-Methyloxazol-2-yl)phenol (pKa ~10) enhances hydrogen-bonding capacity compared to methoxy-substituted analogs (e.g., ), which rely on weaker dipole interactions .
DFT Calculations : Studies using density-functional theory () could predict frontier molecular orbitals (HOMO/LUMO) to compare charge distribution. For instance, oxadiazole-containing compounds () may exhibit lower LUMO energies, favoring electron-accepting behavior in catalysis or optoelectronics .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
